4-Chloro-3-(3-fluoro-4-methylphenyl)benzoic acid, 95%

• IUPAC Name: 4-chloro-3-(3-fluoro-4-methylphenyl)benzoic acid
• InChI: InChI=1S/C14H10ClFO2/c1-8-2-3-9(7-13(8)16)11-6-10(14(17)18)4-5-12(11)15/h2-7H,1H3,(H,17,18)
• InChI Key: FRYVRYIFMXPPJE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=C(C=CC(=C2)C(=O)O)Cl)F
• Molecular Formula: C14H10ClFO2
• DSSTOX Substance ID: DTXSID40689297
• Molecular Weight: 264.68 g/mol
• CAS RN: 1261949-28-3

Description

4-Chloro-3-(3-fluoro-4-methylphenyl)benzoic acid, 95% (4-Cl-3-FMPB) is an organic compound with a molecular formula of C10H8ClFO2. It is a white crystalline solid at room temperature. 4-Cl-3-FMPB is a halogen-substituted benzoic acid with a wide range of industrial and scientific applications. It is a highly versatile compound with many potential applications in the fields of organic chemistry, drug synthesis, and biochemistry.

Scientific Research Applications

4-Chloro-3-(3-fluoro-4-methylphenyl)benzoic acid, 95% has a wide range of scientific applications, including use as a reagent in organic synthesis, as a catalyst in drug synthesis, and as a biochemical and physiological probe. It has been used as an intermediate in the synthesis of various pharmaceuticals, including anti-inflammatory drugs, anticonvulsants, and antihistamines. Additionally, it is used in the synthesis of fluorescent dyes, fluorescent proteins, and other fluorescent compounds.

Mechanism of Action

The mechanism of action of 4-Chloro-3-(3-fluoro-4-methylphenyl)benzoic acid, 95% is not fully understood. However, it is believed that the molecule acts as an electron acceptor, allowing it to form stable complexes with other molecules. Additionally, the presence of the halogen atoms in the molecule may allow it to form hydrogen bonds with other molecules, which could potentially affect the reactivity of the compound.
Biochemical and Physiological Effects
4-Chloro-3-(3-fluoro-4-methylphenyl)benzoic acid, 95% has been studied for its biochemical and physiological effects. In animal studies, the compound has been shown to have anti-inflammatory and anticonvulsant effects. Additionally, it has been shown to inhibit the production of pro-inflammatory cytokines, suggesting that it may be useful in the treatment of inflammatory diseases. In addition, it has been shown to have antioxidant and antifungal properties.

Advantages and Limitations for Lab Experiments

The advantages of using 4-Chloro-3-(3-fluoro-4-methylphenyl)benzoic acid, 95% in lab experiments include its low cost, availability, and stability. Additionally, the compound is highly soluble in organic solvents, making it easy to use in a variety of lab applications. However, there are some limitations to using 4-Chloro-3-(3-fluoro-4-methylphenyl)benzoic acid, 95% in lab experiments. For example, the compound is sensitive to light and air, and should be stored in a dark, airtight container. Additionally, the compound is toxic and should be handled with care.

Future Directions

There are a number of potential future directions for research involving 4-Chloro-3-(3-fluoro-4-methylphenyl)benzoic acid, 95%. These include further studies into its mechanism of action, as well as its potential therapeutic applications. Additionally, further research could be conducted into the compound’s potential as a fluorescent probe for imaging and diagnostics. Additionally, further studies could be conducted into its potential as a catalyst in drug synthesis, and its potential use as an intermediate in the synthesis of various pharmaceuticals. Finally, further research could be conducted into its potential as an antioxidant, antifungal, and anti-inflammatory agent.

Synthesis Methods

4-Chloro-3-(3-fluoro-4-methylphenyl)benzoic acid, 95% can be synthesized by a variety of methods, including direct reaction of 4-chloro-3-fluorophenol with methyl iodide in the presence of anhydrous potassium carbonate, or by the reaction of 4-chloro-3-fluorophenol with anhydrous sodium carbonate and methyl iodide. Additionally, 4-Chloro-3-(3-fluoro-4-methylphenyl)benzoic acid, 95% can be synthesized from the reaction of 4-chloro-3-fluorophenol and anhydrous sodium carbonate in the presence of potassium iodide.